3-chloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C17H20ClN5O3S/c18-15-4-1-3-14(13-15)16(24)19-7-12-27(25,26)23-10-8-22(9-11-23)17-20-5-2-6-21-17/h1-6,13H,7-12H2,(H,19,24)
• InChI Key: XNPJOFILEFFSCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H20ClN5O3S
• Molecular Weight: 409.9 g/mol

Description

3-Chloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide, or 3-Cl-N-PPSEB, is an organic compound with a wide range of applications in the scientific research field. It is a sulfonamide derivative, and is composed of a benzamide moiety and a piperazine unit. This compound has been studied extensively in the past few decades, and has been found to have a variety of biological activities, including anti-inflammatory and anti-cancer properties.

Scientific Research Applications

3-Cl-N-PPSEB has been studied extensively in the scientific research field. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties. In addition, 3-Cl-N-PPSEB has been used in the synthesis of novel compounds with potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-Cl-N-PPSEB is still not fully understood. However, it is believed that the compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the production of inflammatory mediators. In addition, 3-Cl-N-PPSEB may also act by modulating the activity of certain transcription factors, such as NF-κB, which is involved in the regulation of inflammatory processes.
Biochemical and Physiological Effects
3-Cl-N-PPSEB has been found to possess a variety of biochemical and physiological effects. In animal models, the compound has been found to reduce inflammation, reduce cell proliferation, and inhibit the growth of tumor cells. In addition, 3-Cl-N-PPSEB has been found to possess antioxidant and anti-apoptotic properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Cl-N-PPSEB in laboratory experiments is its low toxicity. In addition, the compound is relatively easy to synthesize and is widely available. However, the compound can be difficult to handle due to its low solubility in water. Furthermore, the exact mechanism of action of 3-Cl-N-PPSEB is still not fully understood, which can limit the accuracy of results obtained from experiments using this compound.

Future Directions

The potential applications of 3-Cl-N-PPSEB are numerous, and there are many future directions that can be explored. For example, further research could be conducted to investigate the compound’s effects on other diseases, such as cardiovascular disease, metabolic syndrome, and neurological disorders. In addition, studies could be conducted to investigate the compound’s effects on other cell types and tissues. Furthermore, research could be conducted to investigate the compound’s effects on gene expression and protein synthesis. Finally, studies could be conducted to investigate the compound’s effects on drug metabolism and drug-drug interactions.

Synthesis Methods

3-Cl-N-PPSEB can be synthesized via a three-step process. In the first step, a piperazine unit is reacted with an aldehyde to form an imine. In the second step, the imine is reacted with a sulfonyl chloride to form a sulfonamide. Finally, in the third step, the sulfonamide is reacted with a chloro-benzamide to form the desired 3-Cl-N-PPSEB.